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Compound of Interest

Compound Name: Azafrin

Cat. No.: B1237201

Audience: Researchers, scientists, and drug development professionals.
Introduction

Azafrin is a carotenoid pigment found in the rhizomes of plants such as Alectra parasitica and
has been noted for its potential therapeutic properties.[1][2] Accurate and reliable quantitative
analysis of azafrin is crucial for quality control, standardization of extracts, and
pharmacokinetic studies. This application note details a validated reversed-phase high-
performance liquid chromatography (RP-HPLC) method for the determination of azafrin. The
described protocol is specific, accurate, precise, and reproducible for the identification and
guantification of azafrin in plant materials.[1][2]

Quantitative Data Summary

The HPLC method for azafrin analysis was validated to ensure its reliability and accuracy. The
validation parameters are summarized in the table below.
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Parameter Specification Result

Linearity

Range 10 - 80 pg/m. Correlation coefficient (r2) =

0.998

Precision

Intraday Precision (%RSD) <2% Complies

Interday Precision (%RSD) <2% Complies

Accuracy

Recovery 98 - 102% Complies

Specificity No interference from blank and Specific
placebo

Limit of Detection (LOD) Signal-to-noise ratio of 3:1 Determined

Limit of Quantification (LOQ) Signal-to-noise ratio of 10:1 Determined

System Suitability

Tailing Factor <2 Complies

Theoretical Plates > 2000 Complies

Experimental Protocols

This section provides a detailed methodology for the analysis of azafrin using HPLC.

Materials and Reagents
e Azafrin standard (98% purity)[1]

e Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

¢ Acetic acid (AR grade)
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o Water (HPLC grade)

» Rhizome powder of Alectra parasitica or other azafrin-containing plant material

Instrumentation and Chromatographic Conditions

e HPLC System: An HPLC system equipped with a UV-Vis detector.

e Column: Hibar LiChrocart Purospher Star RP-18 (250 mm x 4.6 mm, 5 yum particle size)
» Mobile Phase: Acetonitrile and 0.1% acetic acid (100:0.1 v/v)

e Flow Rate: 1 mL/min

o Detection Wavelength: 417 nm

e Injection Volume: 20 pL

o Temperature: Ambient

e Mode: Isocratic

Preparation of Standard Solutions

» Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of azafrin standard and
dissolve it in 10 mL of methanol.

e Working Standard Solutions: From the stock solution, prepare a series of standard solutions
with concentrations of 10, 20, 40, 60, and 80 pug/mL by diluting with methanol.

Preparation of Sample Solution

o Accurately weigh approximately 5 g of the dried rhizome powder.
o Extract the powder with 40 mL of methanol using a Soxhlet apparatus for 3 hours.
 Filter the extract and transfer it to a 50 mL volumetric flask.

o Make up the volume to 50 mL with methanol.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1237201?utm_src=pdf-body
https://www.benchchem.com/product/b1237201?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

« Filter the solution through a 0.45 pum syringe filter before injecting it into the HPLC system.

Analytical Procedure

e Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable
baseline is achieved.

« Inject 20 pL of the blank (methanol), followed by the standard solutions and the sample
solution.

» Record the chromatograms and measure the peak area for azafrin.

o Construct a calibration curve by plotting the peak area against the concentration of the
standard solutions.

o Determine the concentration of azafrin in the sample by interpolating its peak area from the
calibration curve.

Diagrams
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HPLC Analysis

Sample & Standard Preparation

Sample Preparation Standard Preparation Mobile Phase
(Soxhlet Extraction) (Serial Dilution) (Acetonitrile:0.1% Acetic Acid)

Inject Sample Inject Standqrds

HPLC System
(RP-C18 Column)

iEIution

UV Detection
(417 nm)

Signal

Data Alnalysis
y

( Chromatogram Acquisition )

'

Quantification
(Calibration Curve)

Result
(Azafrin Concentration)

Click to download full resolution via product page

Caption: Experimental workflow for the HPLC analysis of azafrin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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